(1-ethoxycyclopentyl)methanol
Description
Safety and Hazards
Future Directions
The future of methanol and its derivatives is promising, especially in the context of renewable energy. Methanol can be produced from sustainable, renewable-based energy sources, and there is rising global interest in renewable methanol . With the right policies, renewable methanol could become cost-competitive by 2050 or earlier .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-ethoxycyclopentyl)methanol involves the conversion of cyclopentanone to (1-ethoxycyclopentyl)acetic acid, followed by reduction to (1-ethoxycyclopentyl)methanol.", "Starting Materials": [ "Cyclopentanone", "Ethyl acetate", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethyl acetate in the presence of acetic acid and sodium hydroxide to form (1-ethoxycyclopentyl)acetic acid.", "Step 2: (1-ethoxycyclopentyl)acetic acid is reduced with sodium borohydride in methanol to form (1-ethoxycyclopentyl)methanol." ] } | |
CAS RN |
1873961-20-6 |
Molecular Formula |
C8H16O2 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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